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Compound of Interest

2,1-Benzoxazole-3-carbonyl
Compound Name:

chloride
CAS No.: 535992-89-3
Cat. No.: B12881577

Get Quote

Executive Summary: The Anthranil "Trap"

In drug discovery, 2,1-benzoxazoles (anthranils) represent a high-risk, high-reward scaffold.
Unlike their stable isomers (1,3-benzoxazole and 1,2-benzisoxazole), anthranils possess a
labile N—O bond that renders them electrophilic. While this reactivity can be exploited for
covalent inhibition of specific bacterial targets, it frequently leads to pan-assay interference
(PAINS) and metabolic instability.

This guide objectively compares the 2,1-benzoxazole scaffold against its isomeric alternatives,
detailing the specific cross-reactivity mechanisms (ring-opening) and providing a validated
screening protocol to distinguish true pharmacological activity from chemical promiscuity.

Scaffold Comparison: Stability and Selectivity

The primary driver of cross-reactivity in 2,1-benzoxazoles is their tendency to undergo
nucleophilic ring-opening, mimicking o-aminobenzaldehyde or anthranilic acid derivatives in
situ.
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Chemical Stability

Low. Prone to N-O
bond cleavage by
nucleophiles/reductant

S.

High. Stable

pharmacophore.

High. Very stable

aromatic system.

Primary Liability

Covalent Promiscuity.
Reacts with cysteines
or metabolizes to

anthranilic acid.

HERG channel
inhibition (common in

this class).

CYP450 inhibition
(lipophilicity driven).

Key Biological Use

Antimicrobial
(Covalent), Anti-

plasmodial.

Antipsychotics (e.qg.,
Risperidone,

Zonisamide).[1]

NSAIDs, CFTR
modulators (e.g.,

Tafamidis).

Cross-Reactivity Risk

Critical. False
positives in redox
assays; off-target

alkylation.

Moderate. GPCR

selectivity issues.

Low to Moderate.

Mechanistic Insight: The Ring-Opening Pathway

To understand why your 2,1-benzoxazole derivative is showing off-target effects, you must

visualize its degradation pathway. The N-O bond is the "weak link" that triggers the cross-

reactivity cascade.

Diagram 1: The Anthranil Reactivity Cascade

This diagram illustrates how the 2,1-benzoxazole scaffold opens under physiological

conditions, generating reactive intermediates that cause cross-reactivity.
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Caption: The N-O bond cleavage drives the transformation of Anthranils into reactive

intermediates, leading to non-specific covalent binding or rearrangement into active
metabolites.

Experimental Protocol: Validating Selectivity

Because 2,1-benzoxazoles can act as "masked" reactive groups, standard IC50 assays are
insufficient. You must prove the compound is stable enough to reach the target intact.

Phase 1: Chemical Stability "Litmus Test"

Before biological screening, quantify the scaffold's susceptibility to ring-opening.

o GSH Reactivity Assay:
o Incubate compound (10 uM) with Glutathione (GSH, 5 mM) in PBS (pH 7.4) at 37°C.
o Monitor via LC-MS at T=0, 1h, 4h, 24h.

o Pass Criteria: < 50% adduct formation at 4h. High adduct formation indicates likely
promiscuous covalent inhibition (PAINS).

¢ Plasma Stability:

o Incubate in human/mouse plasma. 2,1-benzoxazoles often rearrange to anthranilic acids
(which are COX inhibitors).
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o Check: If your compound loses activity in plasma but gains COX activity, the scaffold has
degraded.

Phase 2: Target Specificity vs. Cross-Reactivity

Use this workflow to differentiate specific binding from promiscuity.

Target: Hypothetical Bacterial Enzyme (e.g., Pks13 or Gyrase). Control: Mammalian Cell Line
(HEK293) + CYP450 Panel.

Step Assay Purpose

Pre-incubate compound with

enzyme for 30 mins vs. 0 mins.
Time-Dependent Inhibition A significant shift in IC50 (>3-
(TDI) fold) suggests

covalent/irreversible binding

typical of unstable anthranils.

Run the assay with and
without detergent (0.01%
Triton X-100) and reducing
agents (DTT). 2,1-

benzoxazoles can generate

2 Redox Cycling Check

H202 via redox cycling.

Calculate

3 Selectivity Index (SI) - Target: SI > 10. Note:
Anthranils often show S| <5

due to general electrophilicity.

Screening Workflow Diagram

This workflow is designed to filter out "false positives" caused by the unique reactivity of the
2,1-benzoxazole scaffold.
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Caption: A "fail-fast" screening cascade prioritizing chemical stability to eliminate promiscuous
anthranil derivatives early.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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